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Compound of Interest

2-[(Pyridin-3-
Compound Name:

yl)methoxy]pyrimidine

Cat. No.: B2474174

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of a key physicochemical property of the
heterocyclic compound 2-[(Pyridin-3-yl)methoxy]pyrimidine: its molecular weight. The
accurate determination of molecular weight is a fundamental first step in a wide array of
research and development applications, including quantitative analysis, structural elucidation,
and computational modeling.

Core Physicochemical Data

The fundamental properties of 2-[(Pyridin-3-yl)methoxy]pyrimidine are summarized below.
The molecular formula was determined by systematic analysis of the compound's
nomenclature, and the molecular weight was calculated based on this formula.

Parameter Value
Molecular Formula C10H9N3O
Molecular Weight 187.20 g/mol [1][2][3][4][5]

Determination of Molecular Weight
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The chemical structure of 2-[(Pyridin-3-yl)methoxy]pyrimidine, as inferred from its IUPAC
name, consists of a pyrimidine ring linked to a pyridine ring through a methoxy bridge.

The molecular formula is established as Ci10HoNsO. The molecular weight is calculated as
follows:

¢ (10 x Atomic Weight of Carbon) + (9 x Atomic Weight of Hydrogen) + (3 x Atomic Weight of
Nitrogen) + (1 x Atomic Weight of Oxygen)

e (10 x 12.011) + (9 x 1.008) + (3 x 14.007) + (1 x 15.999) = 187.20 g/mol

This calculated value is corroborated by multiple chemical databases for compounds with the
same molecular formula[1][2][3][4][5].

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's name to its molecular
weight.
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Caption: Logical flow from compound name to molecular weight.

Experimental Protocols

This document focuses on the calculated molecular weight of 2-[(Pyridin-3-
yl)methoxy]pyrimidine, a theoretical value derived from its molecular formula. As such,
experimental protocols for techniques like mass spectrometry, which would be used for
empirical determination, are beyond the scope of this specific guide.

Signaling Pathways

Information regarding the interaction of 2-[(Pyridin-3-yl)methoxy]pyrimidine with biological
signaling pathways is not relevant to the calculation of its intrinsic molecular weight and is
therefore not included in this technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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